Cas no 758721-53-8 (3-amino-2-cyanobut-2-enethioamide)

3-Amino-2-cyanobut-2-enethioamide is a versatile sulfur- and nitrogen-containing heterocyclic building block with significant potential in organic synthesis and medicinal chemistry. Its unique structure, featuring both cyano and thioamide functional groups, enables diverse reactivity, particularly in the construction of thiazole and pyridine derivatives. The compound serves as a key intermediate for synthesizing pharmacologically active molecules, including potential antimicrobial and antitumor agents. Its electron-rich nature facilitates nucleophilic reactions, while the thioamide moiety allows for metal coordination, making it useful in catalyst design. The presence of multiple reactive sites offers selectivity in derivatization, supporting the development of complex molecular architectures. This compound is particularly valued for its stability under standard conditions and compatibility with common organic solvents.

3-amino-2-cyanobut-2-enethioamide structure

758721-53-8 structure

Product Name:3-amino-2-cyanobut-2-enethioamide

CAS No:758721-53-8

MF:C₅H₇N₃S

MW:141.194178819656

MDL:MFCD19204632

CID:1775153

PubChem ID:55281885

Update Time:2025-07-02

3-amino-2-cyanobut-2-enethioamide Chemical and Physical Properties

Names and Identifiers

- 2-Butenethioamide, 3-amino-2-cyano-, (2E)-
- 3-amino-2-cyanobut-2-enethioamide
- (E)-3-amino-2-cyanobut-2-enethioamide
- 758721-53-8
- EN300-196692
- SCHEMBL3865443
- MFCD19204632
- 3-amino-2-cyano-but-2-enethioic acid amide
- (E)-3-amino-2-cyano-but-2-enethioic acid amide
- JQWNLZOXXAMQLU-ONEGZZNKSA-N
- AKOS006341442
- (2E)-3-amino-2-cyanobut-2-enethioamide
- MDL： MFCD19204632
- Inchi： 1S/C5H7N3S/c1-3(7)4(2-6)5(8)9/h7H2,1H3,(H2,8,9)/b4-3+
- InChI Key： JQWNLZOXXAMQLU-ONEGZZNKSA-N
- SMILES： S=C(/C(/C#N)=C(\C)/N)N

Computed Properties

Exact Mass: 141.03621
Monoisotopic Mass: 141.03606841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 108Å²

Experimental Properties

PSA: 75.83

3-amino-2-cyanobut-2-enethioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-196692-1.0g	3-amino-2-cyanobut-2-enethioamide	758721-53-8	95%	1g	$0.0	2023-06-08
Enamine	EN300-196692-0.05g	3-amino-2-cyanobut-2-enethioamide	758721-53-8	95%	0.05g	$101.0	2023-09-16
Enamine	EN300-196692-0.1g	3-amino-2-cyanobut-2-enethioamide	758721-53-8	95%	0.1g	$152.0	2023-09-16
Enamine	EN300-196692-0.25g	3-amino-2-cyanobut-2-enethioamide	758721-53-8	95%	0.25g	$216.0	2023-09-16
Enamine	EN300-196692-0.5g	3-amino-2-cyanobut-2-enethioamide	758721-53-8	95%	0.5g	$407.0	2023-09-16
Enamine	EN300-196692-1g	3-amino-2-cyanobut-2-enethioamide	758721-53-8	95%	1g	$528.0	2023-09-16
Enamine	EN300-196692-2.5g	3-amino-2-cyanobut-2-enethioamide	758721-53-8	95%	2.5g	$1034.0	2023-09-16
Enamine	EN300-196692-5g	3-amino-2-cyanobut-2-enethioamide	758721-53-8	95%	5g	$1530.0	2023-09-16
Enamine	EN300-196692-10g	3-amino-2-cyanobut-2-enethioamide	758721-53-8	95%	10g	$2269.0	2023-09-16
1PlusChem	1P01BI7S-50mg	(2E)-3-Amino-2-cyano-2-butenethioamide	758721-53-8	95%	50mg	$148.00	2025-03-19

3-amino-2-cyanobut-2-enethioamide Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on 3-amino-2-cyanobut-2-enethioamide

Recent Advances in the Study of 3-amino-2-cyanobut-2-enethioamide (CAS: 758721-53-8): A Comprehensive Research Brief

In recent years, the compound 3-amino-2-cyanobut-2-enethioamide (CAS: 758721-53-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thioamide and cyano functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. The latest research efforts have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 3-amino-2-cyanobut-2-enethioamide against multidrug-resistant bacterial strains. The results demonstrated a potent inhibitory effect on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer potential of 3-amino-2-cyanobut-2-enethioamide. Using in vitro models, researchers observed significant cytotoxicity against several cancer cell lines, including HeLa and MCF-7. The compound was found to induce apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. These findings suggest its potential as a lead compound for developing novel anticancer agents.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 3-amino-2-cyanobut-2-enethioamide. A 2023 study in Organic & Biomolecular Chemistry reported a high-yield, one-pot synthesis method using readily available starting materials. This method not only improved the scalability of the compound but also reduced the environmental impact by minimizing waste generation. Such innovations are critical for facilitating further preclinical and clinical studies.

In conclusion, the growing body of research on 3-amino-2-cyanobut-2-enethioamide (CAS: 758721-53-8) underscores its multifaceted potential in addressing pressing medical challenges. Its antimicrobial and anticancer properties, coupled with advancements in synthetic methodologies, position it as a promising candidate for future drug development. Continued research efforts will be essential to fully unlock its therapeutic capabilities and translate these findings into clinical applications.